2-(((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C27H25N3O4S/c1-16-7-5-8-18(13-16)25-28-21(17(2)33-25)15-35-27-29-23-20-10-3-4-11-22(20)34-24(23)26(31)30(27)14-19-9-6-12-32-19/h3-5,7-8,10-11,13,19H,6,9,12,14-15H2,1-2H3
• InChI Key: ZRAOWOFQMISFIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)C)CSC3=NC4=C(C(=O)N3CC5CCCO5)OC6=CC=CC=C64
• Molecular Formula: C27H25N3O4S
• Molecular Weight: 487.6 g/mol
• CAS No.: 1029791-06-7

Description

This compound belongs to the benzofuropyrimidinone class, characterized by a fused benzofuran-pyrimidinone core. Key structural features include:

• A 5-methyl-2-(m-tolyl)oxazole moiety linked via a thioether (-S-) group.
• A tetrahydrofuran-2-ylmethyl substituent at the 3-position of the pyrimidinone ring. These groups likely influence its physicochemical properties (e.g., solubility, lipophilicity) and biological interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Below is a comparative analysis of the target compound and structurally related molecules from the evidence:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties
Target Compound	Benzofuro[3,2-d]pyrimidin-4(3H)-one	- Oxazol-4-ylmethylthio (m-tolyl-substituted) - Tetrahydrofuran-2-ylmethyl	~530 (estimated)	High lipophilicity due to aromatic and heterocyclic groups; potential CNS activity
2-(((5-methyl-2-phenyloxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one ()	Benzofuro[3,2-d]pyrimidin-4(3H)-one	- Oxazol-4-ylmethylthio (phenyl-substituted) - Tetrahydrofuran-2-ylmethyl	~520 (estimated)	Reduced steric hindrance vs. m-tolyl analog; lower logP (predicted)
5-((3-(3-Isobutoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-((tetrahydrofuran-2-yl)methyl)-2-thioxothiazolidin-4-one ()	Thiazolidin-4-one	- Pyrazole-methylene - Tetrahydrofuran-2-ylmethyl	623.7 (exact)	Enhanced hydrogen-bonding capacity due to thioxo group; possible kinase inhibition
2-(1-(4-amino-3-(2,4-dimethylthiazol-5-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one ()	Pyrazolo[3,4-d]pyrimidine	- Fluorophenyl - Dimethylthiazole	531.3 (exact)	High thermal stability (MP: 252–255°C); fluorinated groups improve metabolic stability

Key Observations

Substituent Effects on Bioactivity :

• The m-tolyl group in the target compound may enhance binding to hydrophobic pockets in target proteins compared to the phenyl analog in .
• Tetrahydrofuran-2-ylmethyl substituents (common in ) improve solubility in polar solvents vs. purely aromatic substituents .

Synthetic Complexity :

• The target compound’s oxazole-thioether linkage likely requires selective coupling steps, similar to the microwave-assisted synthesis of thiazolo[4,5-d]pyrimidines () .
• Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura in ) is a viable route for introducing aryl/heteroaryl groups .

Biological Implications: Benzofuropyrimidinones (target compound) and pyrazolo[3,4-d]pyrimidines () are both kinase inhibitor scaffolds, but the former’s fused benzofuran may confer unique selectivity .